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Compound of Interest

Compound Name: CK2-IN-8

Cat. No.: B15621728

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for the

potent kinase inhibitor CK2-IN-8. As a biologically active small molecule, it is crucial to handle

this compound with a high degree of caution to minimize exposure and ensure a safe

laboratory environment. In the absence of a specific Safety Data Sheet (SDS) for CK2-IN-8,

these recommendations are based on established safety protocols for potent research-grade

kinase inhibitors.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working

with CK2-IN-8 to prevent skin contact, inhalation, and eye exposure. The required level of PPE

varies depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Double-gloving with

nitrile gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Disposable or non-

absorbent lab coat. - Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

- Gloves: Double-gloving with nitrile gloves. -

Eye Protection: Chemical splash goggles or a

face shield if a splash risk exists. - Lab Coat:

Standard laboratory coat. - Ventilation: Chemical

fume hood.

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Containment: Class II

biological safety cabinet.

Waste Disposal

- Gloves: Heavy-duty nitrile or butyl rubber

gloves. - Eye Protection: Chemical splash

goggles. - Lab Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for the safe management of CK2-IN-8 in the laboratory.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the compound name and quantity match the order information.

2. Storage:

Store CK2-IN-8 in a clearly labeled, designated, and secure location.
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Refer to the manufacturer's instructions for the recommended storage temperature, which is

typically -20°C for powder and -80°C for solutions in solvent.[1]

3. Handling and Use:

All manipulations of solid CK2-IN-8 and concentrated solutions must be performed in a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Use dedicated spatulas, glassware, and other equipment to avoid cross-contamination. If

dedicated equipment is not feasible, thoroughly decontaminate all items after use.

Always wash hands thoroughly with soap and water after handling the compound, even

when gloves have been worn.

4. Spill Response:

In the event of a spill, evacuate the immediate area and alert colleagues and the laboratory

supervisor.

For small spills, if properly trained and equipped, contain the spill with absorbent materials

such as sand, earth, or diatomaceous earth.[2] Do not use combustible materials like paper

towels for cleanup.

For liquid spills, absorbent pads or pillows are effective.[3][4]

Place all contaminated cleanup materials into a sealed, labeled hazardous waste container.

[4]

Decontaminate the spill area with an appropriate solvent (e.g., alcohol) followed by soap and

water.

For large or highly hazardous spills, evacuate the laboratory and contact the institution's

Environmental Health and Safety (EHS) department immediately.

Disposal Plan
All materials contaminated with CK2-IN-8 must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other

disposable materials that have come into contact with CK2-IN-8. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.[1]

Liquid Waste: Collect all unused solutions containing CK2-IN-8 in a designated, sealed, and

clearly labeled hazardous liquid waste container. Do not pour any amount down the drain.

Contaminated Sharps: Dispose of any contaminated needles or other sharps in a puncture-

resistant sharps container that is specifically labeled for hazardous chemical waste.

All waste containers must be clearly labeled with the full chemical name "CK2-IN-8" and the

words "Hazardous Waste".[1] Contact your institution's EHS department to schedule a pickup

for hazardous waste.

Experimental Workflow for Safe Handling of CK2-IN-
8
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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